Cas no 1797376-43-2 (5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride)

• Product Name: 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride
• CAS No: 1797376-43-2
• CID: 4614758
• PubChem ID: 75481480
• Update Time: 2025-06-27

5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2,6-dimethylpyridine-3-carboxylic Acid Hydrochloride
• 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride

Additional information on 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride

Introduction to 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride (CAS No. 1797376-43-2)

5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1797376-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative family, a class of heterocyclic aromatic compounds known for their diverse biological activities and synthetic utility. The structural features of this molecule, particularly the presence of an acetyl group, two methyl substituents, and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity patterns, making it a valuable intermediate in the development of novel therapeutic agents.

The 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride structure is characterized by a pyridine core with functional groups strategically positioned to enhance its role in synthetic pathways. The acetyl group at the 5-position and the methyl groups at the 2- and 6-positions introduce steric and electronic effects that influence the molecule's interactions with biological targets. Additionally, the carboxylic acid hydrochloride salt form enhances solubility and stability, making it more suitable for pharmaceutical applications. These attributes have positioned this compound as a key building block in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory actions. Among these derivatives, 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride has shown promise in several preclinical studies. Its ability to modulate enzyme activity and interact with specific protein targets has made it a focus of research for developing treatments against various diseases.

One of the most compelling aspects of 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for further functionalization through various organic transformations, including esterification, alkylation, and condensation reactions. These modifications enable chemists to tailor the compound's properties for specific applications, such as creating prodrugs or analogs with enhanced bioavailability or targeted delivery systems.

Recent advancements in computational chemistry have also highlighted the potential of 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride as a scaffold for drug discovery. Molecular modeling studies have identified its suitability for binding to certain therapeutic targets by predicting favorable interactions between its functional groups and receptor sites. This computational insight has accelerated the design of novel molecules with improved pharmacokinetic profiles and reduced side effects.

The pharmaceutical industry has taken note of these findings, leading to increased investment in pyridine derivative research. Companies are actively exploring ways to incorporate 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride into their drug development pipelines. Its structural features make it an attractive candidate for generating libraries of compounds for high-throughput screening (HTS) campaigns. Such screens are instrumental in identifying lead compounds that can be further optimized into clinical candidates.

In addition to its pharmaceutical applications, 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride has found utility in agrochemical research. Pyridine derivatives are known for their role in developing pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. The unique structure of this compound may offer new solutions to challenges faced by modern agriculture, such as pest resistance and environmental sustainability.

The synthesis of 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing byproduct formation. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to achieve high enantiomeric purity when necessary.

The industrial production of this compound adheres to stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and assess purity levels. These measures are critical for maintaining the compound's efficacy in downstream applications.

The environmental impact of synthesizing 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride is also a consideration in modern chemical manufacturing practices. Efforts are underway to develop greener synthetic routes that reduce waste generation and energy consumption. Solvent recovery systems and catalytic processes that minimize hazardous byproducts are being implemented to align with sustainable chemistry principles.

Future research directions for 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride include exploring its potential in treating neurological disorders. Preliminary studies suggest that pyridine-based compounds may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its mechanism of action could lead to novel therapeutic strategies targeting these debilitating conditions.

The role of 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride as an intermediate in peptide synthesis is another area of active exploration. Pyridine derivatives can enhance peptide stability and bioavailability when incorporated into drug formulations. Researchers are investigating how modifications at different positions on the pyridine ring can influence peptide conformation and receptor binding affinity.

The global market for specialized organic compounds like 5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride is expected to grow steadily as demand for innovative pharmaceuticals increases. Market analysts predict significant growth driven by advancements in drug discovery technologies and expanding therapeutic areas requiring novel molecular entities.

In conclusion,5-acetyl-2,6-dimethylpyridine-3-carboxylic acid hydrochloride (CAS No., 1797376–43–2) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthetic chemistry while its biological activity suggests potential therapeutic benefits. As research continues into its properties and applications, this molecule is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.